Cas no 29319-57-1 (Phosphoric acid,isooctyl diphenyl ester)
29319-57-1 structure
Product Name:Phosphoric acid,isooctyl diphenyl ester
CAS No:29319-57-1
MF:C20H27O4P
MW:362.399747133255
CID:258589
PubChem ID:121811
Update Time:2025-04-19
Phosphoric acid,isooctyl diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,isooctyl diphenyl ester
- 6-methylheptyl diphenyl phosphate
- Isooctyl diphenyl phosphate
- Phosphoric acid, isooctyl diphenyl ester
- SCHEMBL574191
- UNII-QQF8H4W73U
- DTXSID7067455
- QQF8H4W73U
- phosphoric acid 6-methyl-heptyl ester diphenyl ester
- NS00021996
- EINECS 249-556-8
- Phosphoric acid, 6-methylheptyl diphenyl ester
- 29319-57-1
- 95813-09-5
-
- Inchi: 1S/C20H27O4P/c1-18(2)12-6-5-11-17-22-25(21,23-19-13-7-3-8-14-19)24-20-15-9-4-10-16-20/h3-4,7-10,13-16,18H,5-6,11-12,17H2,1-2H3
- InChI Key: RCRYBQKHEDNBDN-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OCCCCCC(C)C
Computed Properties
- Exact Mass: 362.16481
- Monoisotopic Mass: 362.165
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.103
- Boiling Point: 421.2°Cat760mmHg
- Flash Point: 222°C
- Refractive Index: 1.522
- PSA: 44.76
Phosphoric acid,isooctyl diphenyl ester Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
29319-57-1 (Phosphoric acid,isooctyl diphenyl ester) Related Products
- 2752-95-6(Butyl Phenyl Phosphate)
- 29761-21-5(Isodecyl Diphenyl Phosphate)
- 16368-97-1(Bis(2-ethylhexyl) phenyl phosphate)
- 27460-02-2(Dodecyl diphenyl phosphate)
- 1241-94-7(2-Ethylhexyl Diphenyl Phosphate)
- 115-88-8(Octyl phenyl phosphate)
- 2528-36-1(Dibutyl Phenyl Phosphate)
- 56827-92-0(Hexadecyl Diphenyl Phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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